Phenol, 2-(2-pyrimidinyl)-

• CAS No.: 64435-20-7
• Molecular Formula: C10H8N2O
• Molecular Weight: 172.18 g/mol
• IUPAC Name: 2-pyrimidin-2-ylphenol
• InChI: InChI=1S/C10H8N2O/c13-9-5-2-1-4-8(9)10-11-6-3-7-12-10/h1-7,13H
• InChI Key: CGDCHTLRDXXNPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC=CC=N2)O

Description

Phenol, 2-(2-pyrimidinyl)- is a useful research compound. Its molecular formula is C10H8N2O and its molecular weight is 172.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phenol, 2-(2-pyrimidinyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phenol, 2-(2-pyrimidinyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Suzuki coupling of the title compound from Example 18 Step A with 2-methoxyphenylboronic acid, followed by treatment with BBr3 (according to Example 8 Steps A and B) gave a pyrimidinyl phenol which was processed to the title compound according to Example 1 Steps C and D: LCMS m/z 545.3 [M+H]+; 1H NMR (500 MHz, d6-DMSO) δ 9.20 (d, J=5.5 Hz, 1H), 8.42 (s, 1H), 7.88 (d, J=5.5 Hz, 1H), 7.69 (dd, J=8.0, 2.0 Hz, 1H), 7.50-7.47 (m, 1H), 7.27-2.08 (m, 11H), 5.13 (s, 2H), 2.82 (s, 4H).